3-Chloro-2,4,5-trifluorobenzoic acid
Cat. No. B125387
M. Wt: 210.54 g/mol
InChI Key: KBESHLYCSZINAJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Cl:13][S:14]([OH:15])(=[O:16])=[O:17].[F:1][c:2]1[c:3]([C:4](=[O:5])[OH:6])[cH:7][c:8]([F:12])[c:9]([F:11])[cH:10]1.[I:18]>>[F:1][c:2]1[c:3]([C:4](=[O:5])[OH:6])[cH:7][c:8]([F:12])[c:9]([F:11])[c:10]1[Cl:13]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(=O)(O)Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(O)c1cc(F)c(F)cc1F
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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I
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C(O)c1cc(F)c(F)c(Cl)c1F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
